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Compound of Interest

Compound Name: N-Benzoyl-L-Tryptophan
CAS No.: 4302-66-3
Cat. No.: B556254
Get Quote
. J

Executive Summary & Critical Chemical Identity

N-Benzoyl-L-Tryptophan (Bz-L-Trp-OH) is a modified amino acid derivative widely utilized as
a chiral resolving agent, a synthetic intermediate in peptide chemistry, and a probe in receptor
binding studies (specifically NK-1 antagonists).[1] Its physical behavior is governed by the
interplay between the hydrophobic indole/benzoyl rings and the hydrophilic carboxylic acid
moiety.

I\ Critical Note on Chemical Identity

Correction of CAS Registry Number: In many commercial databases, there is a risk of index
confusion. The CAS number 602-09-5 (often erroneously associated with this topic in
automated searches) refers to 1,1'-Bi-2-naphthol (BINOL), a completely different chiral ligand.

[1]
e Correct CAS for N-Benzoyl-L-Tryptophan:4302-66-3[1][2][3][4][5]

e Target Compound: N-a-Benzoyl-L-tryptophan[1][3][4]
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Chemical Specifications Table

Parameter Specification

Chemical Name N-a-Benzoyl-L-tryptophan

CAS Registry Number 4302-66-3

Molecular Formula C1sH16N203

Molecular Weight 308.33 g/mol

Stereochemistry L-isomer (S-configuration)
Appearance White to off-white crystalline powder

Physical Properties Analysis
Melting Point: Data & Polymorphism

The melting point (MP) of N-Benzoyl-L-Tryptophan is a critical quality attribute (CQA)
indicating purity and crystalline form.[1] Literature presents a bifurcation in values, likely due to
solvation or polymorphism.

Form | Grade Melting Point Range Interpretation

Likely the anhydrous,
thermodynamically stable
) ) ) ) polymorph.[1] Consistent with
High-Purity Crystalline Acid 193 -194 °C o ] ]
similar benzoyl-amino acids
(e.g., Hippuric acid mp

~187°C).[1]

Frequently cited in commercial

certificates (e.g., Chem-
Commercial / Solvated Form 88-93°C Impex).[1] Likely a hydrate or a

kinetic polymorph precipitated

from agueous solvents.

o Note: Do not confuse with the
Methyl Ester Derivative 107 - 109 °C ]
free acid.
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Scientific Insight: The presence of the amide hydrogen and carboxylic acid allows for extensive
hydrogen bonding networks. The lower MP range (88-93°C) suggests the disruption of this
lattice, possibly by included water molecules (pseudo-polymorphism).[1] For rigorous
characterization, Differential Scanning Calorimetry (DSC) is recommended over simple
capillary melting point to distinguish between dehydration endotherms and true melting.

Solubility Profile

N-Benzoyl-L-Tryptophan exhibits a "U-shaped" solubility profile relative to pH, typical of weak
acids, but with enhanced lipophilicity due to the benzoyl group.[1]

e Water: Sparingly soluble (< 0.5 mg/mL) at neutral/acidic pH.[1]

o Alkaline Water (pH > 8): Highly soluble. Deprotonation of the carboxylic acid (pKa ~3.6)
forms the benzoate salt, driving dissolution.

e Organic Solvents:
o High Solubility: DMF, DMSO, Methanol, Ethanol (Warm).
o Moderate/Low Solubility: Ethyl Acetate, Dichloromethane.

o Insoluble: Hexanes, Diethyl Ether.

Optical Rotation[1]

e Standard Value:
(c=1in DMF).[1][2]

¢ Note: Optical rotation is solvent-dependent.[1] Values in alkaline water or ethanol will differ
significantly from those in DMF.

Experimental Protocols
Protocol A: High-Fidelity Melting Point Determination

Objective: To distinguish between solvate dehydration and true melting.[1]
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Sample Prep: Dry 50 mg of N-Benzoyl-L-Tryptophan in a vacuum oven at 40°C for 4 hours
to remove surface moisture.

Instrument: Calibrated Melting Point Apparatus (e.g., Buchi or Mettler Toledo).

Ramp Rate:

o Fast Ramp (10°C/min) to 80°C.

o Slow Ramp (1°C/min) from 80°C to 200°C.

Observation:

o Watch for "sweating" or opacity change at 88-95°C (indicative of solvent loss/hydrate
collapse).[1]

o Record the clear liquid point (meniscus formation). If the sample remains solid past 100°C,
continue to 193°C target.

Protocol B: Gravimetric Solubility Profiling

Objective: To determine saturation solubility in organic solvents.[1]

Preparation: Weigh 100 mg of compound into a 4 mL glass vial.

Solvent Addition: Add 1.0 mL of target solvent (e.g., Ethanol).

Equilibration: Vortex for 1 minute, then sonicate for 10 minutes at 25°C.

Check:

o If fully dissolved, solubility > 100 mg/mL.

o If solid remains, add solvent in 0.5 mL increments until clear or total volume is 10 mL.

Quantification (if solid remains): Filter the supernatant, evaporate a 1 mL aliquot to dryness,
and weigh the residue to calculate mg/mL.

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b556254/docs?utm_src=pdf-body#technical-guide-physical-properties-characterization-of-n-benzoyl-l-tryptophan-1
https://www.chemeo.com/cid/32-606-3/L-Tryptophan
https://www.chemeo.com/cid/32-606-3/L-Tryptophan
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b556254?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Structural & Functional Visualization
Diagram 1: Molecular Structure & H-Bonding Potential

This diagram illustrates the core structure of N-Benzoyl-L-Tryptophan, highlighting the
hydrophobic domains (Indole, Phenyl) and the hydrophilic "head" (Carboxyl) responsible for its
pH-dependent solubility.[1]
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Click to download full resolution via product page

Caption: Structural decomposition of N-Benzoyl-L-Tryptophan showing functional domains
affecting physical properties.[1]

Diagram 2: pH-Dependent Solubility Workflow

The following flow illustrates how pH manipulation is used to solubilize and re-precipitate the
compound, a standard technique in chiral resolution and purification.
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Caption: Solubility switching mechanism utilized in purification and chiral resolution processes.

[1]

Applications in Drug Development[1][2]

Chiral Resolution: N-Benzoyl-L-Tryptophan is frequently used as an acidic resolving agent
for racemic amines.[1] Its large hydrophobic surface area (indole + benzoyl) facilitates
effective discrimination between enantiomers via 1t-1t stacking interactions.[1]

Synthetic Intermediate: It serves as a protected tryptophan precursor.[6] The benzoyl group
is robust, protecting the amine during C-terminal modifications, though it requires harsher
conditions to remove than Boc or Fmoc.

Biological Probe: N-acylated tryptophan derivatives are structural analogues of Substance P
fragments, making them valuable in the design of Neurokinin-1 (NK-1) receptor antagonists.

[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Guide: Physical Properties & Characterization
of N-Benzoyl-L-Tryptophan[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b556254/docs#technical-guide-physical-properties-
characterization-of-n-benzoyl-I-tryptophan-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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